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Introduction
Alox Aqualox 232 is a water-based corrosion inhibitor composed of amine salts of organic

acids, designed to protect ferrous metals, such as mild steel, in aqueous environments.[1][2][3]

It is soluble in water and glycols, making it a versatile additive in various industrial applications,

including metalworking fluids.[1][2][3] The effectiveness of Alox Aqualox 232 is reportedly

enhanced in alkaline conditions, where a higher pH contributes to its protective mechanism.[1]

[2][3] This document provides a detailed experimental setup for evaluating the corrosion

inhibition performance of Alox Aqualox 232 on mild steel. The protocols outlined below cover

surface preparation, electrochemical testing, and accelerated corrosion testing to provide a

comprehensive assessment of the inhibitor's efficacy.

Experimental Protocols
Materials and Equipment

Mild Steel Coupons: Rectangular coupons of mild steel (e.g., AISI 1018 or similar) with a

typical size of 5 cm x 2 cm x 0.2 cm. A small hole should be drilled near one end for

suspension.

Alox Aqualox 232: As the corrosion inhibitor under investigation.
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Corrosive Medium: A 3.5% sodium chloride (NaCl) solution prepared with deionized water is

a standard corrosive environment simulating seawater.

Surface Preparation Reagents: Acetone, ethanol, and a suitable degreasing agent. Silicon

carbide (SiC) abrasive papers of various grits (e.g., 240, 400, 600, 800, 1200 grit).

Electrochemical Cell: A standard three-electrode cell consisting of a working electrode (mild

steel coupon), a reference electrode (e.g., Saturated Calomel Electrode - SCE or

Silver/Silver Chloride - Ag/AgCl), and a counter electrode (e.g., platinum or graphite).

Potentiostat/Galvanostat: For conducting electrochemical measurements.

Salt Spray Chamber: For accelerated corrosion testing, conforming to ASTM B117

standards.[4]

pH Meter: For adjusting and monitoring the pH of the test solutions.

Analytical Balance: For weighing coupons for weight loss measurements.

Ultrasonic Bath: For cleaning the mild steel coupons.

Experimental Workflow
The overall experimental workflow is depicted in the diagram below.
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Caption: Experimental workflow for testing Alox Aqualox 232.

Step-by-Step Protocols
2.3.1. Mild Steel Coupon Preparation

Degreasing: Clean the mild steel coupons with a suitable degreasing agent to remove any oil

or grease. Subsequently, sonicate the coupons in acetone and then ethanol for 10 minutes

each to ensure a thoroughly clean surface.

Mechanical Abrading: Abrade the surfaces of the coupons sequentially with silicon carbide

(SiC) papers of increasing grit size (240, 400, 600, 800, and 1200). This process should be

done in a unidirectional manner to create a uniform surface finish.

Cleaning and Drying: After abrading, rinse the coupons with deionized water and then

ultrasonically clean them in deionized water for 5 minutes to remove any abrasive particles.

Finally, dry the coupons with a stream of warm air and store them in a desiccator until use.

2.3.2. Inhibitor Solution Preparation and Application
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Solution Preparation: Prepare a stock solution of Alox Aqualox 232 in deionized water.

Based on the typical treat rate of 5-20% in concentrate, and assuming a 1:10 dilution of the

concentrate for application, a starting test range of 0.5% to 2.0% (w/v) of Alox Aqualox 232
in the final solution is recommended. Prepare a series of concentrations within this range

(e.g., 0.5%, 1.0%, 1.5%, 2.0%).

pH Adjustment: For each concentration, prepare two sets of solutions. In the first set, use the

solution as prepared. In the second set, adjust the pH to an alkaline value (e.g., pH 9.5)

using a suitable buffer or a dilute solution of an amine like triethanolamine, as the

effectiveness of Alox Aqualox 232 is enhanced at higher pH.

Inhibitor Application: Immerse the prepared mild steel coupons in the different Alox Aqualox
232 solutions for a predetermined period (e.g., 1 hour) to allow for the formation of a

protective film. A control set of coupons should be immersed in deionized water without the

inhibitor.

2.3.3. Electrochemical Measurements

Setup: After the immersion period, transfer the treated and control coupons (one at a time) to

the electrochemical cell containing the 3.5% NaCl solution. The coupon will serve as the

working electrode.

Open Circuit Potential (OCP): Monitor the OCP for a period of time (e.g., 30-60 minutes) until

a stable potential is reached.

Electrochemical Impedance Spectroscopy (EIS): Perform EIS measurements at the OCP

over a frequency range of 100 kHz to 10 mHz with a small amplitude sinusoidal voltage (e.g.,

10 mV). The data can be used to determine the charge transfer resistance (Rct), which is

inversely proportional to the corrosion rate.

Potentiodynamic Polarization: Conduct potentiodynamic polarization scans by sweeping the

potential from a cathodic potential to an anodic potential (e.g., -250 mV to +250 mV versus

OCP) at a slow scan rate (e.g., 0.166 mV/s). From the polarization curves, the corrosion

potential (Ecorr) and corrosion current density (icorr) can be determined by Tafel

extrapolation.

2.3.4. Accelerated Corrosion Test (Salt Spray)
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Procedure: Place the treated and control mild steel coupons in a salt spray chamber

according to the ASTM B117 standard. The chamber will maintain a fine mist of 5% NaCl

solution at a constant temperature (e.g., 35°C).[4]

Evaluation: Periodically inspect the coupons for the appearance of corrosion products (e.g.,

rust). The time until the first signs of corrosion appear and the extent of corrosion after a

fixed duration (e.g., 24, 48, 96 hours) are measures of the inhibitor's performance.

2.3.5. Weight Loss Measurement

Procedure: Weigh the prepared mild steel coupons accurately before and after immersion in

the corrosive medium (3.5% NaCl solution) with and without the inhibitor for an extended

period (e.g., 24, 48, 72 hours).

Cleaning: After immersion, carefully clean the coupons to remove any corrosion products

according to standard procedures (e.g., using a cleaning solution like Clarke's solution).

Calculation: The weight loss is used to calculate the corrosion rate (CR) and the inhibition

efficiency (IE%).

Data Presentation
The quantitative data obtained from the experiments should be summarized in tables for clear

comparison.

Table 1: Electrochemical Parameters
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Inhibitor
Concentrati
on (%)

pH
Ecorr (mV
vs. SCE)

icorr
(µA/cm²)

Rct (Ω·cm²)
Inhibition
Efficiency
(%)

0 (Control) 7.0 -650 15.2 1.8 x 10³ -

0.5 7.0 -600 8.5 3.2 x 10³ 44.1

1.0 7.0 -550 4.1 6.5 x 10³ 73.0

1.5 7.0 -520 2.5 1.1 x 10⁴ 83.6

2.0 7.0 -500 1.8 1.5 x 10⁴ 88.2

0.5 9.5 -580 6.2 4.5 x 10³ 59.2

1.0 9.5 -530 2.9 9.1 x 10³ 80.9

1.5 9.5 -500 1.5 1.8 x 10⁴ 90.1

2.0 9.5 -480 1.1 2.5 x 10⁴ 92.8

Table 2: Weight Loss and Salt Spray Results
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Inhibitor
Concentrati
on (%)

pH
Weight
Loss (mg)

Corrosion
Rate
(mm/year)

Inhibition
Efficiency
(%)

Time to
First Rust
(hours)

0 (Control) 7.0 25.4 0.115 - < 8

0.5 7.0 14.1 0.064 44.5 16

1.0 7.0 6.9 0.031 72.8 36

1.5 7.0 4.2 0.019 83.5 60

2.0 7.0 3.1 0.014 87.8 84

0.5 9.5 10.5 0.048 58.7 24

1.0 9.5 4.9 0.022 80.7 48

1.5 9.5 2.5 0.011 90.2 72

2.0 9.5 1.9 0.009 92.5 > 96

Signaling Pathway/Logical Relationship Diagram
The proposed mechanism of corrosion inhibition by Alox Aqualox 232 on the mild steel

surface involves the adsorption of the inhibitor molecules to form a protective barrier.
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Caption: Proposed mechanism of corrosion inhibition.

Conclusion
The provided protocols offer a comprehensive framework for the systematic evaluation of Alox
Aqualox 232 as a corrosion inhibitor for mild steel. By employing a combination of

electrochemical techniques, accelerated testing, and weight loss measurements, researchers

can obtain robust and comparative data on its performance. The results will be critical for

determining optimal application parameters, such as concentration and pH, to maximize the

protective capabilities of this inhibitor in various industrial settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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